Cas no 16587-52-3 (3-Methyldibenzothiophene)

3-Methyldibenzothiophene is a sulfur-containing heterocyclic aromatic compound, structurally derived from dibenzothiophene with a methyl group at the 3-position. This compound is of significant interest in organic synthesis and materials science due to its stability and electron-rich properties. It serves as a valuable intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials, including organic semiconductors. Its rigid aromatic framework and sulfur incorporation contribute to enhanced thermal and oxidative stability, making it suitable for high-performance applications. Additionally, 3-methyldibenzothiophene is utilized in research as a model compound for studying sulfur-containing polycyclic aromatic hydrocarbons (PAHs) in environmental and catalytic processes.
3-Methyldibenzothiophene structure
3-Methyldibenzothiophene structure
Product Name:3-Methyldibenzothiophene
CAS No:16587-52-3
MF:C13H10S
MW:198.283502101898
CID:203371
PubChem ID:27940
Update Time:2025-05-28

3-Methyldibenzothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-Methyldibenzo[b,d]thiophene
    • 3-METHYLDIBENZOTHIOPHENE
    • 3-methydibenzothiophene
    • 3-Methyl-dibenzothiophen
    • 3-methyldibenzylthiophene
    • Dibenzothiophene,3-methyl
    • 7-Methyldibenzothiophene
    • DIBENZOTHIOPHENE,3-METHYL-
    • NS00076521
    • AKOS006273358
    • URUCEYZTJIJMLX-UHFFFAOYSA-N
    • SCHEMBL808361
    • 16587-52-3
    • DTXSID30168046
    • FT-0692231
    • Dibenzothiophene, 3-methyl-
    • 3-Methyldibenzothiophene
    • Inchi： 1S/C13H10S/c1-9-6-7-11-10-4-2-3-5-12(10)14-13(11)8-9/h2-8H,1H3
    • InChI Key： URUCEYZTJIJMLX-UHFFFAOYSA-N
    • SMILES： S1C2C=CC=CC=2C2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 198.05000
  • Monoisotopic Mass: 198.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.24000
  • LogP: 4.36290

3-Methyldibenzothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyldibenzothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M299760-10mg
3-Methyldibenzothiophene
 16587-52-3
10mg
 $207.00 2023-05-18
TRC
M299760-100mg
3-Methyldibenzothiophene
 16587-52-3
100mg
 $ 1800.00 2023-09-07

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